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Compound of Interest

Compound Name: Potassium methyl sulfate

Cat. No.: B166321 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Potassium methyl sulfate (CAS 562-54-9) is a chemical compound with the formula

CH₃KO₄S.[1][2] It is the potassium salt of methylsulfuric acid. Primarily recognized for its role

as a potent methylating agent in organic synthesis, it serves as a crucial reagent in the

production of various pharmaceuticals, agrochemicals, and other specialty chemicals.[1][2] This

technical guide provides a comprehensive overview of its chemical properties, synthesis,

mechanisms of action, and applications relevant to research and drug development.

Chemical and Physical Properties
Potassium methyl sulfate is a white, crystalline powder.[1][2] It is soluble in water and slightly

soluble in methanol.[3] Key quantitative properties are summarized in the table below for easy

reference.
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Property Value Reference

Molecular Formula CH₃KO₄S [4]

Molecular Weight 150.20 g/mol [4]

CAS Number 562-54-9 [4]

EC Number 209-231-3 [5]

Melting Point 212-217 °C [6]

Water Solubility Soluble [6]

SMILES COS(=O)(=O)[O-].[K+] [5]
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Synthesis of Potassium Methyl Sulfate
The synthesis of potassium methyl sulfate can be achieved through several established

methods. The two primary routes are direct acid-base neutralization and salt metathesis

reaction.

Experimental Protocol: Direct Acid-Base Neutralization
This is the most common and straightforward method for producing potassium methyl
sulfate.[7]

Materials:

Methyl sulfuric acid

Potassium hydroxide (KOH)

Aqueous or ethanolic solution
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Procedure:

Prepare a solution of methyl sulfuric acid in either water or ethanol.

Carefully and stepwise, add potassium hydroxide to the methyl sulfuric acid solution.

Maintain the reaction temperature between 0 and 5°C to minimize side reactions, such as

alkaline hydrolysis.[7]

The reaction results in the formation of potassium methyl sulfate and water.

The product can then be isolated through appropriate purification techniques.

Experimental Protocol: Salt Metathesis Reaction
An alternative synthesis route involves a salt metathesis reaction between dimethyl sulfate and

potassium carbonate.[7]

Materials:

Dimethyl sulfate

Potassium carbonate (K₂CO₃)

Polar aprotic solvent

Procedure:

Dissolve dimethyl sulfate and potassium carbonate in a suitable polar aprotic solvent.

The reaction proceeds with the evolution of carbon dioxide gas, necessitating careful

pressure management, particularly on a larger scale.[7]

Potassium methyl sulfate is formed as a product of this reaction.

Isolate and purify the resulting potassium methyl sulfate.

A generalized workflow for the synthesis of potassium methyl sulfate is depicted in the

following diagram:
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Synthesis Workflow
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A generalized workflow for the synthesis of Potassium Methyl Sulfate.

Mechanism of Action and Applications in Drug
Development
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The primary utility of potassium methyl sulfate in a research and drug development context is

as a methylating agent.[1][2] It participates in nucleophilic substitution reactions to introduce a

methyl group to a variety of nucleophiles.

Mechanism as a Methylating Agent
The methyl transfer from potassium methyl sulfate proceeds via a bimolecular nucleophilic

substitution (Sₙ2) mechanism.[7] In this reaction, a nucleophile attacks the electrophilic methyl

carbon, leading to the cleavage of the C-O bond and the displacement of potassium sulfate as

the leaving group.[7] The methyl sulfate anion is a highly efficient methylating agent in aqueous

solutions, reacting spontaneously with oxygen and nitrogen nucleophiles.[7]

The Sₙ2 mechanism of methylation is illustrated in the diagram below:
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SN2 Methylation Mechanism

Nucleophile (Nu⁻) + CH₃-OSO₃⁻K⁺

[Nu---CH₃---OSO₃K]⁻ (Transition State)

Nucleophilic attack

Nu-CH₃ + KOSO₃⁻

Bond formation and cleavage

Click to download full resolution via product page

The Sₙ2 mechanism of methylation by Potassium Methyl Sulfate.

Applications in Organic Synthesis
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Potassium methyl sulfate is employed in the synthesis of a wide range of organic

compounds, including esters and ethers.[1] Its utility as a methylating agent is significant in the

pharmaceutical industry for the synthesis of active pharmaceutical ingredients (APIs) and their

intermediates.

Biological Research Applications
In biochemical research, potassium methyl sulfate has been used in studies related to ion

transport and muscle physiology. It has been shown to influence the uptake of certain

compounds in skeletal muscle.[8]

Toxicology and Safety Information
Potassium methyl sulfate is considered a hazardous substance.[6] It may cause eye, skin,

and respiratory tract irritation.[9] Ingestion may lead to gastrointestinal irritation.[9] Chronic

effects may be delayed.[9]

Safety Precautions:

Handling: Use in a well-ventilated area.[10] Wear appropriate personal protective equipment

(PPE), including gloves, safety glasses, and a respirator.[10] Avoid contact with eyes, skin,

and clothing.[10]

Storage: Store in a cool, dry, well-ventilated area away from incompatible substances.[10]

Keep containers tightly closed.[10]

Disposal: Dispose of in accordance with federal, state, and local regulations.[10]

The following table summarizes the GHS hazard statements for potassium methyl sulfate:
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Hazard Code Hazard Statement Reference

H302 Harmful if swallowed [4]

H315 Causes skin irritation [4]

H319 Causes serious eye irritation [4]

H335 May cause respiratory irritation [4]

H350 May cause cancer [4]

Conclusion
Potassium methyl sulfate is a versatile and important reagent in chemical synthesis, with

particular relevance to the pharmaceutical industry. Its primary function as a methylating agent

allows for the efficient synthesis of a variety of organic molecules. A thorough understanding of

its properties, synthesis, and safe handling is crucial for researchers and drug development

professionals who may utilize this compound in their work. While not a therapeutic agent itself,

its role as a key building block in the synthesis of pharmaceuticals underscores its importance

in the drug development pipeline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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